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Compound of Interest

Compound Name: h15-LOX-2 inhibitor 1

Cat. No.: B2935957 Get Quote

For researchers, scientists, and drug development professionals, the selective inhibition of

arachidonate 15-lipoxygenase type B (ALOX15B) presents a promising therapeutic avenue for

a variety of inflammatory diseases and cancers. This guide provides a comprehensive, data-

driven comparison of key ALOX15B inhibitors, offering a clear overview of their potency,

selectivity, and mechanisms of action.

Quantitative Comparison of Inhibitor Potency and
Selectivity
The following table summarizes the in vitro inhibitory activities of several compounds against

ALOX15B and other related enzymes. This quantitative data allows for a direct comparison of

inhibitor potency (IC50) and selectivity.
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Inhibitor Target IC50 (µM) Selectivity Notes

MLS000327069 human ALOX15B 0.34 ± 0.05[1]

>50-fold vs.

hALOX5,

hALOX12,

hALOX15, COX-

1, COX-2[1][2]

Non-reductive,

mixed-type

inhibitor.[1]

MLS000327186 human ALOX15B 0.53 ± 0.04[1]

>50-fold vs.

hALOX5,

hALOX12,

hALOX15, COX-

1, COX-2[1][2]

Non-reductive,

mixed-type

inhibitor.[1]

MLS000327206 human ALOX15B 0.87 ± 0.06[1]

>50-fold vs.

hALOX5,

hALOX12,

hALOX15, COX-

1, COX-2[1][2]

Non-reductive,

mixed-type

inhibitor.[1]

PD146176

rabbit

reticulocyte 15-

LOX

0.54 (Kᵢ = 197

nM)[3]

No effect on 5-

LOX, 12-LOX,

COX-1, or COX-

2.

Non-competitive

inhibitor.

Nordihydroguaiar

etic Acid (NDGA)
human 15-LOX-2 11.0[1]

Broad-spectrum

LOX inhibitor.[2]

Redox-active

inhibitor.[1]

ALOX15B Signaling Pathway
ALOX15B is a crucial enzyme in the lipoxygenase pathway, catalyzing the conversion of

polyunsaturated fatty acids like arachidonic acid and linoleic acid into bioactive lipid mediators.

[1][4] These products, such as 15-hydroxyeicosatetraenoic acid (15-HETE), are involved in

regulating various cellular processes, including inflammation, cell proliferation, and apoptosis.

The signaling cascade can influence downstream pathways such as the peroxisome

proliferator-activated receptor (PPAR) pathway.
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Caption: ALOX15B signaling cascade.

Experimental Protocols
Accurate and reproducible experimental design is paramount for the evaluation of ALOX15B

inhibitors. Below are detailed methodologies for key in vitro and cell-based assays.

In Vitro Recombinant Enzyme Inhibition Assay
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This assay determines the direct inhibitory effect of a compound on purified ALOX15B enzyme

activity.

Preparation
Incubation Reaction

Detection & Analysis

Prepare Reagents:
- Recombinant ALOX15B

- Inhibitor dilutions
- Arachidonic acid substrate

- Assay buffer

Pre-incubate ALOX15B
with inhibitor (or vehicle)

for 20 min at 37°C

Initiate reaction by
adding arachidonic acid

Measure product formation
(e.g., 15-HETE) via

LC-MS or spectrophotometry
(absorbance at 234 nm)

Calculate % inhibition
and determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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